Palladium sulfide

• IUPAC Name: sulfanylidenepalladium
• InChI: InChI=1S/Pd.S
• InChI Key: NRUVOKMCGYWODZ-UHFFFAOYSA-N
• Canonical SMILES: S=[Pd]
• Molecular Formula: PdS
• DSSTOX Substance ID: DTXSID00893217
• Molecular Weight: 138.49 g/mol
• Physical Description: Dry Powder, Black crystalline solid with a sulphurous odor; Insoluble in water; [MSDSonline]
• CAS RN: 12125-22-3, 12648-43-0

Description

Palladium sulfide is a chemical compound of palladium and sulfur with the chemical formula PdS. It is a solid material that can appear in different colors such as brown, black, or grey. Like other palladium and platinum chalcogenides, palladium (II) sulfide has complex structural, electrical, and magnetic properties.

Synthesis Analysis

This compound can be synthesized by sulfurizing crystalline palladium nanosheets. A novel one-pot approach to synthesize the tiara-like Pd (II) thiolate complex compound, [Pd (SCH 3) 2] 6 was developed. In this strategy, dimethyl sulfoxide (DMSO) was used as a thiolate source instead of methyl mercaptan (CH 3 SH). DMSO was first decomposed into CH 3 SH and formaldehyde (HCHO); then, the in situ as-formed CH 3 SH.

Molecular Structure Analysis

The crystal structure of PdS contains approximately square planar palladium centres and tetrahedral sulfur centres. The oxidation number of palladium in this compound is 2.

Chemical Reactions Analysis

If palladium (II) sulfide is heated with an excess of sulfur, palladium disulfide is formed. This compound shows excellent activity and stability towards hydrogen evolution in alkaline media.

Physical And Chemical Properties Analysis

This compound is a moderately water and acid soluble Palladium source for uses compatible with sulfates. It has a molecular weight of 138.49. The appearance of this compound is a solid and its melting point is 950 °C (1742 °F).

Scientific Research Applications

• Catalysis : Palladium sulfide is used in carbon-sulfur bond formation reactions, demonstrating high efficiency in coupling aryl bromides, triflates, and activated aryl chloride with a variety of aryl and alkyl thiols (Itoh & Mase, 2004). Additionally, it catalyzes aryl(alkyl)thiolation of unactivated arenes for synthesizing unsymmetrical diaryl(alkyl) sulfides, a process that also aids in the production of dibenzothiphene derivatives (Saravanan & Anbarasan, 2014).

• Photoelectrochemical Applications : As a photoanode material in photoelectrochemical cells (PECs), PdS demonstrates potential for hydrogen evolution due to its transport and optical properties (Barawi, Ferrer, Ares, & Sánchez, 2014).

• Electrocatalysis : Palladium sulfides like Pd4S show promising electrocatalytic activity for the oxygen reduction reaction (ORR), even outperforming standard Pt/C catalysts in certain conditions (Du et al., 2018).

• Material Science : this compound's role in ligand development for enantioselective catalysis is significant, especially in contexts like allylic substitution (Dawson et al., 1993).

• Thermal Decomposition and Membrane Reactors : Studies on the thermal decomposition of hydrogen sulfide in palladium and ceramic membrane reactors provide insights into reactor design and development (Zaman & Chakma, 1995).

• Environmental Applications : this compound is also used in environmental applications, such as aqueous hydrodehalogenation in column reactors. Studies have explored the effects of sulfide deactivation and regeneration of palladium-based catalysts (Munakata & Reinhard, 2007).

• Surface Chemistry and Adsorption : Research into the thiol-palladium interface provides valuable information on the surface structures and thermodynamic stability of thiol and sulfide structures on palladium surfaces (Carro et al., 2010).

• Thermoelectric Properties : Investigations into the thermoelectric performance of this compound have revealed promising potential due to its structural and electrical properties (Chen et al., 2018).

Mechanism of Action

Target of Action

Palladium(II) sulfide has been found to show excellent activity and stability towards hydrogen evolution in alkaline media . It has also been reported to possess the possibility of both radical mechanisms and electron transfer mechanisms in a heterogeneous Pd/PMS system . These systems are the primary targets of Palladium(II) sulfide.

Mode of Action

Palladium(II) sulfide interacts with its targets through a radical-driven oxidation process , where sulfate radicals (SO4•−), rather than hydroxyl radicals (HO•), are the primary reactive oxidant species . The bond’s stability and electron donation ability of the target compound play significant roles in pollutant degradation during the Pd(II)/PMS system .

Biochemical Pathways

The primary biochemical pathway affected by Palladium(II) sulfide is the hydrogen evolution in alkaline media . It also plays a role in the degradation of pollutants in the Pd(II)/PMS system

Pharmacokinetics

It’s important to note that the bioavailability of any compound is influenced by its chemical properties, including its solubility, stability, and reactivity .

Result of Action

The molecular and cellular effects of Palladium(II) sulfide’s action are primarily observed in its ability to facilitate hydrogen evolution and degrade pollutants . In the context of potential anticancer activity, Palladium(II) complexes have shown to induce cell death .

Safety and Hazards

Palladium sulfide is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Palladium sulfide nanosheets show excellent activity and stability towards hydrogen evolution in alkaline media, even superior to the performance of the commercial Pt/C catalyst. This suggests that this compound has immense potential in propelling the hydrogen energy frontier.

Q & A

Q1: What is the molecular formula and weight of palladium sulfide?

A1: this compound can exist in various stoichiometries, with the most common being PdS (Palladium(II) sulfide), Pd4S (this compound), and Pd16S7. [, , , ] Their respective molecular weights are:

Q2: What spectroscopic techniques are used to characterize this compound?

A2: Researchers employ various spectroscopic techniques, including:

• X-ray diffraction (XRD) to determine crystalline phases and structure. [, , , , , ]
• X-ray photoelectron spectroscopy (XPS) to analyze surface composition and oxidation states. [, , , , ]
• Raman spectroscopy to investigate vibrational modes and phonon properties. []
• UV-vis spectroscopy to study electronic transitions and optical properties. [, , ]

Q3: How does the stability of this compound vary with temperature?

A3: The stability of different this compound phases is temperature-dependent. For instance, Pd4S can be formed in a hydrogen atmosphere at temperatures ranging from 30 to 250 °C. [] Sulfidation of palladium at higher temperatures (e.g., 600-700 °C) can lead to the formation of PdS and PdS2 phases. []

Q4: Is this compound stable in acidic environments?

A4: this compound exhibits stability in acidic media. In fact, Pd4S decorated N/S doped carbon has demonstrated excellent catalytic activity for hydrogen evolution and oxygen reduction reactions in acidic solutions. []

Q5: What are the main catalytic applications of this compound?

A5: this compound exhibits promising catalytic activity in various reactions, including:

• Hydrogenation: Pd4S nanocrystals are highly selective catalysts for the partial hydrogenation of butadiene to butenes. []
• Hydrodesulfurization (HDS): Bimetallic gold-palladium catalysts, where the presence of gold inhibits the formation of this compound, have shown increased activity in thiophene HDS. []
• Reductive N-alkylation: this compound catalysts, particularly PdS/C, exhibit high selectivity and stability in the synthesis of N-(1,3-dimethylbutyl)-N′-phenyl-p-phenylenediamine (6PPD) through the reductive N-alkylation of aromatic amines. []
• Electrocatalysis: this compound nanostructures have emerged as efficient electrocatalysts for the oxygen reduction reaction (ORR) in fuel cells. [, ] They also show promise in the hydrogen evolution reaction (HER). [, ]
• Photocatalysis: this compound, particularly when coupled with other materials like CdSe-seeded CdS nanorods, displays potential in photocatalytic applications like Rhodamine B photodegradation. []

Q6: How does the catalytic activity of different this compound phases compare?

A6: Different this compound phases, such as "Pd4S," "Pd3S," "Pd16S7," and "PdS", display varying catalytic performances. The specific crystalline phase significantly influences the electron deficiency of surface Pd, directly impacting the catalyst's activity and stability. For instance, in the synthesis of 6PPD, PdS/C exhibits the highest selectivity and stability compared to other this compound phases. []

Q7: What role does sulfidation temperature play in the catalytic performance of this compound?

A7: The sulfidation temperature during catalyst preparation significantly influences the crystalline structure and composition of this compound, ultimately impacting its catalytic activity. Different temperatures result in distinct this compound phases, each with unique properties and performance levels in reactions. []

Q8: Have computational methods been used to study this compound?

A8: Yes, computational chemistry plays a role in this compound research. Density functional theory (DFT) calculations have been employed to investigate the electronic structure and catalytic properties of this compound nanoparticles. [, ] For instance, DFT calculations revealed that the presence of oxygen absorption sites on the Pd4S surface contributes to its optimized oxygen-binding ability, explaining its enhanced activity in the four-electron oxygen reduction reaction. []

Q9: How does the structure of this compound influence its catalytic activity?

A9: The structure of this compound significantly impacts its catalytic behavior. Factors such as particle size, morphology, and crystal structure affect the number and nature of active sites, influencing catalyst performance. For example, amorphous this compound nanosheets, formed by sulfurizing crystalline palladium nanosheets, exhibit superior activity and stability towards hydrogen evolution in alkaline media compared to crystalline counterparts, even surpassing commercial Pt/C catalysts. This enhancement stems from the unique properties arising from the amorphous structure and nanosheet morphology. []

Q10: Can the catalytic properties of this compound be further enhanced?

A10: Yes, ongoing research explores strategies to enhance this compound's catalytic performance. One approach involves engineering this compound nanostructures with specific geometries to maximize their electrochemical active surface area and enhance reactant accessibility to active sites. For instance, multi-arm this compound nanostructures have demonstrated superior activity in oxygen reduction and methanol electro-oxidation reactions compared to commercial Pt/C and PdS catalysts. []

Q11: What are the environmental implications of using this compound?

A11: While this compound shows promise in various applications, its environmental impact requires careful consideration. Research into its ecotoxicological effects and strategies for mitigating negative impacts is crucial for responsible development and utilization. []